Cas no 2551119-50-5 (5-bromo-N4-methylpyridine-3,4-diamine dihydrochloride)

• Product Name: 5-bromo-N4-methylpyridine-3,4-diamine dihydrochloride
• CAS No: 2551119-50-5
• MF: C₆H₁₀BrCl₂N₃
• MW: 274.973698139191
• MDL: MFCD32875310
• CID: 5462026
• PubChem ID: 165871874
• Update Time: 2025-06-16

5-bromo-N4-methylpyridine-3,4-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N4-methylpyridine-3,4-diamine dihydrochloride
• Z4750841857
• 3,4-Pyridinediamine, 5-bromo-N4-methyl-, hydrochloride (1:2)

• MDL： MFCD32875310
• Inchi： 1S/C6H8BrN3.2ClH/c1-9-6-4(7)2-10-3-5(6)8;;/h2-3H,8H2,1H3,(H,9,10);2*1H
• InChI Key： QEMMDCZMFGWPPK-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1NC)N.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 109
• Topological Polar Surface Area: 50.9

Additional information on 5-bromo-N4-methylpyridine-3,4-diamine dihydrochloride

Comprehensive Overview of 5-bromo-N4-methylpyridine-3,4-diamine dihydrochloride (CAS No. 2551119-50-5)

5-bromo-N4-methylpyridine-3,4-diamine dihydrochloride (CAS No. 2551119-50-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This brominated pyridine derivative is widely studied for its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. Its unique structural features, including the 5-bromo and N4-methyl substitutions, make it a valuable intermediate in synthetic chemistry.

In recent years, the demand for high-purity research chemicals like 5-bromo-N4-methylpyridine-3,4-diamine dihydrochloride has surged, driven by advancements in precision medicine and targeted therapy. Researchers are particularly interested in its role as a building block for small-molecule drugs, especially in oncology and neurology. The compound's dihydrochloride salt form enhances its solubility, making it more suitable for in vitro and in vivo studies.

One of the most frequently asked questions about CAS No. 2551119-50-5 is its stability and storage conditions. Proper handling of this compound requires adherence to standard laboratory protocols, including storage in a cool, dry environment away from light. Its molecular weight and structural formula are often searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

The synthesis of 5-bromo-N4-methylpyridine-3,4-diamine dihydrochloride involves multi-step organic reactions, with the bromination and methylation steps being critical for achieving high yield and purity. Recent publications highlight its utility in cross-coupling reactions, a hot topic in green chemistry and catalysis research. This aligns with the growing interest in sustainable synthetic methods among chemists.

From an SEO perspective, keywords such as "5-bromo-N4-methylpyridine-3,4-diamine supplier" and "CAS 2551119-50-5 price" are highly searched, indicating commercial interest. Additionally, queries like "pyridine derivatives in drug discovery" and "brominated compounds applications" underscore its interdisciplinary importance. The compound's HPLC purity and spectroscopic data (NMR, MS) are also frequently requested by analytical laboratories.

In conclusion, 5-bromo-N4-methylpyridine-3,4-diamine dihydrochloride represents a critical tool in modern chemical research. Its versatility in medicinal chemistry and alignment with trends like AI-driven drug design and high-throughput screening ensure its continued relevance. As the scientific community explores new frontiers in biomolecular interactions, this compound will likely remain a focal point for innovation.